2-Chloro-1-[(2R)-4-ethylsulfonyl-2-methylpiperazin-1-yl]propan-1-one

• IUPAC Name: 2-chloro-1-[(2R)-4-ethylsulfonyl-2-methylpiperazin-1-yl]propan-1-one
• InChI: InChI=1S/C10H19ClN2O3S/c1-4-17(15,16)12-5-6-13(8(2)7-12)10(14)9(3)11/h8-9H,4-7H2,1-3H3/t8-,9?/m1/s1
• InChI Key: PQJZQWOMHUKKJH-VEDVMXKPSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCN(C(C1)C)C(=O)C(C)Cl
• Isomeric SMILES: CCS(=O)(=O)N1CCN([C@@H](C1)C)C(=O)C(C)Cl
• Molecular Formula: C10H19ClN2O3S
• Molecular Weight: 282.79 g/mol

Description

The description of an organic compound usually includes its IUPAC name, molecular formula, and structural formula. The structure can provide information about the functional groups present in the molecule, which can give insights into its reactivity.

Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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Mechanism of Action

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Safety and Hazards

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